N-(4-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine

• IUPAC Name: (E)-1-(4-methoxyphenyl)-N-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]methanimine
• InChI: InChI=1S/C23H25N3O/c1-27-22-11-9-19(10-12-22)17-24-26-15-13-25(14-16-26)18-21-7-4-6-20-5-2-3-8-23(20)21/h2-12,17H,13-16,18H2,1H3/b24-17+
• InChI Key: PVYOLCYYWHVRIF-JJIBRWJFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NN2CCN(CC2)CC3=CC=CC4=CC=CC=C43
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/N2CCN(CC2)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(4-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine involves complex reactions that yield compounds with potential cardiotropic activity, among other biological effects. For instance, a group of 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines was synthesized, demonstrating the intricate relationship between structure and biological activity (G. Mokrov et al., 2019).

Molecular Structure Analysis

The analysis of molecular structure is critical in understanding the chemical behavior and potential applications of these compounds. For example, the structure of (+/-)-1-{ (4-Methoxybenzylidene)-amino (4-methoxyphenyl) methyl}-2-naphthol, a related compound, shows a π-conjugated system that is essentially planar, indicating the importance of molecular conformation in its reactivity and interaction with biological targets (Xianhua Huang et al., 2007).

Chemical Reactions and Properties

Chemical reactions involving N-(4-methoxybenzyl) groups, such as the oxidative removal with cerium(IV) diammonium nitrate, demonstrate the reactivity of the methoxybenzyl moiety under specific conditions, which is relevant for the modification and derivatization of compounds like this compound (M. Yamaura et al., 1985).